Cas no 2877675-55-1 (6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile)

• Product Name: 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile
• CAS No: 2877675-55-1
• MF: C₁₄H₁₄ClN₇
• MW: 315.760859966278
• CID: 5308989
• PubChem ID: 165431633
• Update Time: 2025-06-15

6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• F6816-3573
• 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile
• 2877675-55-1
• AKOS040886496
• 6-[4-(5-Chloro-2-pyrimidinyl)hexahydro-1H-1,4-diazepin-1-yl]-3-pyridazinecarbonitrile

• Inchi： 1S/C14H14ClN7/c15-11-9-17-14(18-10-11)22-5-1-4-21(6-7-22)13-3-2-12(8-16)19-20-13/h2-3,9-10H,1,4-7H2
• InChI Key： JJYOGIPYCKHMJT-UHFFFAOYSA-N
• SMILES： C1(C#N)=NN=C(N2CCCN(C3=NC=C(Cl)C=N3)CC2)C=C1

Computed Properties

• Exact Mass: 315.0999212g/mol
• Monoisotopic Mass: 315.0999212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 632.3±65.0 °C(Predicted)
• pka: 3.54±0.42(Predicted)

Additional information on 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile

Comprehensive Overview of 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile (CAS No. 2877675-55-1)

The compound 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile (CAS No. 2877675-55-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridazine core linked to a 1,4-diazepane ring and a 5-chloropyrimidine moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, with 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile emerging as a subject of interest. Its carbonitrile group enhances its binding affinity to biological targets, while the chloropyrimidine fragment contributes to its metabolic stability. These properties align with current trends in drug discovery, where researchers prioritize compounds with improved pharmacokinetic profiles and selectivity.

The synthesis of CAS No. 2877675-55-1 involves multi-step organic reactions, including nucleophilic substitution and cyclization strategies. Its molecular weight of 331.77 g/mol and LogP value suggest moderate lipophilicity, which is advantageous for bioavailability. As the pharmaceutical industry shifts toward personalized medicine, compounds like this are being explored for their potential to address unmet medical needs, such as resistant cancers or autoimmune disorders.

From an agrochemical perspective, 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile exhibits structural motifs similar to known pesticides and herbicides. Its pyrimidine and pyridazine components are often associated with herbicidal activity, making it a candidate for sustainable crop protection solutions. With increasing global focus on food security and environmentally friendly agrochemicals, this compound could play a role in next-generation formulations.

Analytical characterization of CAS No. 2877675-55-1 typically employs techniques like HPLC, NMR, and mass spectrometry. Its stability under various pH conditions and thermal properties are critical for formulation development. Researchers are also investigating its potential as a fluorescent probe due to its conjugated system, which could aid in bioimaging applications—a hot topic in diagnostic technology.

In computational chemistry, 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile serves as a valuable scaffold for molecular docking studies. Its rigid yet flexible structure allows for diverse binding conformations, making it a useful tool for virtual screening campaigns. This aligns with the increasing adoption of AI-driven drug discovery, where such compounds are leveraged to train machine learning models for activity prediction.

Regulatory considerations for CAS No. 2877675-55-1 focus on its environmental fate and toxicity profile. While not classified as hazardous under current guidelines, thorough ecotoxicological assessments are recommended given its structural complexity. This reflects the broader industry shift toward green chemistry principles and responsible innovation.

The patent landscape surrounding 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile shows growing interest from both academic and industrial entities. Recent filings highlight its utility in combination therapies and as a building block for more complex architectures. This intellectual property activity suggests commercial potential, particularly in niche therapeutic areas with high unmet needs.

Future research directions for CAS No. 2877675-55-1 may explore its potential in photopharmacology—a cutting-edge field combining light-sensitive compounds with targeted drug delivery. Its conjugated system could be modified to respond to specific wavelengths, enabling spatiotemporal control of biological activity. Such innovations align with the precision medicine revolution transforming healthcare.

In conclusion, 6-[4-(5-chloropyrimidin-2-yl)-1,4-diazepan-1-yl]pyridazine-3-carbonitrile represents a versatile chemical entity with cross-disciplinary applications. Its unique structural features and modifiable pharmacophores position it as a valuable tool for researchers addressing challenges in human health, agriculture, and materials science. As scientific understanding evolves, this compound may unlock new possibilities in molecular design and therapeutic intervention.